1-((4-Ethoxyphenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(4-ethoxyphenyl)-(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H27N5O3S/c1-3-16-23-21-26(24-16)20(28)18(30-21)17(13-5-7-15(8-6-13)29-4-2)25-11-9-14(10-12-25)19(22)27/h5-8,14,17,28H,3-4,9-12H2,1-2H3,(H2,22,27)
• InChI Key: YFHMPRVNQPFADD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)OCC)N4CCC(CC4)C(=O)N)O
• Molecular Formula: C21H27N5O3S
• Molecular Weight: 429.5 g/mol
• CAS No.: 898345-59-0

Description

This compound is a heterocyclic derivative featuring a thiazolo[3,2-b][1,2,4]triazole core fused with a piperidine-4-carboxamide moiety.

Mechanism of Action

Target of Action

It contains athiazole ring, which is found in many biologically active compounds such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs). These compounds target a variety of cellular processes, suggesting that our compound may also have diverse targets.

Mode of Action

Compounds containing a thiazole ring are known to interact with their targets in various ways, leading to a range of effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Biochemical Pathways

Thiazole derivatives are known to impact a wide range of biochemical pathways due to their diverse biological activities.

Pharmacokinetics

The thiazole ring is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. This suggests that the compound may have good bioavailability.

Result of Action

Thiazole derivatives are known to have a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Action Environment

The solubility properties of the thiazole ring suggest that the compound’s action may be influenced by the presence of water, alcohol, ether, and various organic solvents.

Biological Activity

1-((4-Ethoxyphenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and the results of various studies that highlight its efficacy against different biological targets.

Chemical Structure and Properties

The compound features a complex structure characterized by the presence of a piperidine ring, a thiazolo-triazole moiety, and an ethoxyphenyl group. The molecular formula is $C_{18}H_{24}N_{4}O_{2}$, with a molecular weight of approximately 336.42 g/mol. Its structural components suggest potential interactions with various biological pathways.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

1. Anticancer Activity

Research indicates that compounds containing the thiazolo[3,2-b][1,2,4]triazole scaffold exhibit significant anticancer properties. Studies have shown that derivatives of this scaffold can inhibit the growth of various cancer cell lines, including breast cancer (MCF-7) and liver cancer (HepG2) cells. For instance, one study reported that similar compounds demonstrated IC50 values in the micromolar range against these cell lines, indicating substantial cytotoxic effects .

2. Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Studies have shown that thiazole derivatives possess antibacterial and antifungal properties. In vitro assays revealed that certain derivatives exhibited effectiveness against pathogenic bacteria and fungi, suggesting potential applications in treating infectious diseases .

3. Enzyme Inhibition

Certain studies have highlighted the ability of this compound to inhibit specific enzymes related to various diseases. For example, it has been noted for its inhibitory effects on acetylcholinesterase (AChE), which is relevant in the context of neurodegenerative diseases like Alzheimer's . This inhibition suggests a potential role in modulating cholinergic signaling pathways.

The mechanisms underlying the biological activities of 1-((4-Ethoxyphenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide are still being elucidated. However, it is hypothesized that the compound interacts with cellular receptors and enzymes through hydrogen bonding and hydrophobic interactions due to its diverse functional groups.

Case Studies

Several case studies have been documented regarding the biological activity of this compound:

• Anticancer Efficacy : In a study evaluating various thiazolo-triazole derivatives, one compound demonstrated an IC50 value of 6.2 μM against HCT-116 colon carcinoma cells . This indicates a promising lead for further development as an anticancer agent.
• Antimicrobial Screening : Another investigation assessed the antimicrobial activity of synthesized derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli. Results showed significant inhibition zones compared to standard antibiotics .
• Neuroprotective Effects : A recent study focused on the neuroprotective potential of related compounds in models of oxidative stress-induced neurotoxicity. The findings suggested that these compounds could attenuate neuronal cell death through antioxidant mechanisms .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Evidence

The following compounds share structural motifs (e.g., thiazolo-triazole, piperidine, or aryl substituents) and are analyzed for comparative insights:

Table 1: Key Structural Features and Hypothesized Properties

Compound ID (from )	Core Structure	Key Substituents	Hypothesized Properties/Applications
Target Compound	Thiazolo[3,2-b][1,2,4]triazol	4-Ethoxyphenyl, 2-ethyl-6-hydroxy, piperidine	Potential H-bonding capacity (hydroxy group), enhanced solubility due to carboxamide
463366-95-2	Thiazolo[3,2-b][1,2,4]triazine-3,7-dione	4-Ethoxy-3-methoxybenzylidene, phenyl	Increased aromaticity and rigidity; possible photochemical reactivity
378203-87-3	4(5H)-thiazolone	3,4-Dimethoxyphenyl, 4-ethylpiperazinyl	Electron-rich aromatic system; potential CNS activity due to piperazinyl group
496011-40-6	Pyrido[1,2-a]pyrimidine	2-Methoxyphenyl, piperazine	Likely kinase inhibition or antiproliferative activity

Functional Group Analysis

• Hydroxy vs.
• Piperidine Carboxamide vs. Piperazine : The piperidine-4-carboxamide in the target compound could offer better metabolic stability than the piperazine group in 378203-87-3, which is prone to oxidative metabolism .
• Thiazolo-Triazole vs. Thiazolo-Triazine : The triazole core in the target compound may exhibit stronger π-stacking interactions compared to the triazine-dione system in 463366-95-2, favoring interactions with aromatic residues in enzymatic pockets .